N-[[4-(2-methoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide

• IUPAC Name: N-[[4-(2-methoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H22N4O2S/c1-3-13-27-20-23-22-18(14-21-19(25)15-9-5-4-6-10-15)24(20)16-11-7-8-12-17(16)26-2/h4-12H,3,13-14H2,1-2H3,(H,21,25)
• InChI Key: BEEMKQCIHWDDHH-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(N1C2=CC=CC=C2OC)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

N-[[4-(2-methoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide, also known as MPPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPPT is a triazole-based compound that has shown promising results in various studies, making it a subject of interest for researchers in the field of pharmacology and biochemistry.

Scientific Research Applications

Pharmacokinetics and Metabolism

The disposition and metabolism of compounds similar to N-[[4-(2-methoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide have been extensively studied to understand their pharmacokinetics. For instance, studies on SB-649868, a novel orexin 1 and 2 receptor antagonist, revealed that after oral administration, elimination occurred principally via feces, with a significant portion of the dose metabolized through oxidation and subsequent rearrangement processes. These findings are critical for developing medications with similar structures, ensuring efficient drug design and delivery systems (Renzulli et al., 2011).

Oncological Applications

Radiolabeled benzamides, including compounds structurally related to N-[[4-(2-methoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide, have shown promise in oncological applications. For instance, [iodine-123]-(S)-IBZM has been used for the scintigraphic detection of melanoma metastases, leveraging the specific uptake of benzamides in melanoma cells. This application underscores the potential of structurally similar compounds in diagnosing and managing cancer (Maffioli et al., 1994).

Neurological Research

In neurological research, compounds with affinities to serotonin receptors, akin to the studied chemical, have been utilized to understand brain receptor dynamics better. For example, the use of [11C]PIB in PET studies has enabled the identification of amyloid accumulation in Alzheimer's disease, illustrating how similar compounds can be instrumental in diagnosing and studying neurological disorders (Kemppainen et al., 2006).

Toxicological Studies

In toxicology, understanding the metabolic pathways and potential cross-reactivity of substances like N-[[4-(2-methoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide is crucial. Studies have shown that certain antispasmodic drugs can lead to false-positive results for amphetamines in drug tests, highlighting the importance of recognizing the metabolic products and interactions of such compounds (Kraemer et al., 2001).